4-Bromo-3-chloro-5-methylpyridine

• IUPAC Name: 4-bromo-3-chloro-5-methylpyridine
• InChI: InChI=1S/C6H5BrClN/c1-4-2-9-3-5(8)6(4)7/h2-3H,1H3
• InChI Key: KFNAWFPDPRFJKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1Br)Cl
• Molecular Formula: C6H5BrClN
• Molecular Weight: 206.47 g/mol

Description

4-Bromo-3-chloro-5-methylpyridine, also known as BCM, is a pyridine derivative with a molecular formula C6H5BrClN. It is a solid substance.

Molecular Structure Analysis

The molecular formula of 4-Bromo-3-chloro-5-methylpyridine is C6H5BrClN. The average mass is 206.468 Da and the monoisotopic mass is 204.929382 Da.

Physical And Chemical Properties Analysis

4-Bromo-3-chloro-5-methylpyridine is a solid substance. Its molecular weight is 206.47.

Scientific Research Applications

p38α Mitogen-Activated Protein Kinase Inhibition

• Compound Role : 4-Bromo-3-chloro-5-methylpyridine serves as a building block for synthesizing potent p38α MAP kinase inhibitors. . These inhibitors have demonstrated efficacy in preclinical studies.

Rupatadine Synthesis

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Agrochemical and Pharmaceutical Ingredients

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Safety and Hazards

The safety data sheet for a similar compound, 2-Bromo-2-methylpropane, indicates that it is a highly flammable liquid and vapor. Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces. In case of skin contact, it is advised to take off immediately all contaminated clothing and rinse skin with water.

Mechanism of Action

Target of Action

4-Bromo-3-chloro-5-methylpyridine is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound’s primary targets are the organoboron reagents used in the SM coupling .

Mode of Action

The SM coupling reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the organoboron reagents, which are formally nucleophilic organic groups, are transferred from boron to palladium .

Biochemical Pathways

The SM coupling reaction is a key biochemical pathway that 4-Bromo-3-chloro-5-methylpyridine is involved in . This reaction allows for the formation of carbon–carbon bonds, which are crucial in many biological processes .

Result of Action

The result of the action of 4-Bromo-3-chloro-5-methylpyridine in the SM coupling reaction is the formation of a new carbon–carbon bond . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

The action of 4-Bromo-3-chloro-5-methylpyridine can be influenced by various environmental factors. For instance, the SM coupling reaction is known to be exceptionally mild and functional group tolerant . This means that the reaction can proceed under a wide range of conditions, making it environmentally robust .